5-Pyrimidinecarboxaldehyde, 2-[4-(trifluoromethoxy)phenyl]-

• Molecular Formula: C12H7F3N2O2
• Molecular Weight: 268.19 g/mol
• IUPAC Name: 2-[4-(trifluoromethoxy)phenyl]pyrimidine-5-carbaldehyde
• InChI: InChI=1S/C12H7F3N2O2/c13-12(14,15)19-10-3-1-9(2-4-10)11-16-5-8(7-18)6-17-11/h1-7H
• InChI Key: VOGYSDJRZJJWRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=N2)C=O)OC(F)(F)F

Description

5-Pyrimidinecarboxaldehyde, 2-[4-(trifluoromethoxy)phenyl]- is a useful research compound. Its molecular formula is C12H7F3N2O2 and its molecular weight is 268.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-BuLi (2.5 M, 1.88 mL, 4.7 mmol) was added to a solution of bromide 89 (1.252 g, 3.92 mmol) in THF (40 mL) at −95° C. The solution was stirred for 30 s and then DMF (5 mL) was added. The reaction was stirred at −90° C. for 20 min and then quenched with aqueous NH4Cl. The resulting mixture was partitioned between EtOAc and water, and then column chromatography of the organic portion on silica gel (eluting with 1:7 EtOAc/hexanes) gave 2-[4-(trifluoromethoxy)phenyl]-5-pyrimidinecarbaldehyde (90) (0.778 g, 74%) as a white solid: mp 114-115° C.; 1H NMR (CDCl3) δ 10.16 (s, 1H), 9.22 (s, 2H), 8.62 (d, J=9.0 Hz, 2H), 7.36 (d, J=9.0 Hz, 2H). APCI MS m/z 269 [M+H]+, 301 [M+H+MeOH]+.